Cas no 1001336-16-8 (Methyl 4-chloro-2-formylbenzoate)

Methyl 4-chloro-2-formylbenzoate structure
1001336-16-8 structure
Product Name:Methyl 4-chloro-2-formylbenzoate
CAS No:1001336-16-8
MF:C9H7O3Cl
MW:198.603
MDL:MFCD25459256
CID:2618940
PubChem ID:57566138
Update Time:2024-11-08

Methyl 4-chloro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-2-formylbenzoate
    • Methyl4-chloro-2-formylbenzoate
    • BS-14146
    • DA-48467
    • 4-chloro-2-formyl-benzoic acid methyl ester
    • SXBBGDXVOZYMEK-UHFFFAOYSA-N
    • D76427
    • CS-0104582
    • BQB33616
    • SCHEMBL2420654
    • C9H7ClO3
    • AKOS032960795
    • Z1583849221
    • MFCD25459256
    • 1001336-16-8
    • EN300-126266
    • MDL: MFCD25459256
    • Inchi: InChI=1S/C9H7ClO3/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-5H,1H3
    • InChI Key: SXBBGDXVOZYMEK-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C=C(C=C1)Cl)C=O

Computed Properties

  • Exact Mass: 198.008372g/mol
  • Monoisotopic Mass: 198.008372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 198.6g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Methyl 4-chloro-2-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PF909-250mg
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1001336-16-8 95%
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1433CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1363.0CNY 2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M92530-100mg
Methyl 4-chloro-2-formylbenzoate
1001336-16-8 95%
100mg
¥145.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M92530-5g
Methyl 4-chloro-2-formylbenzoate
1001336-16-8 95%
5g
¥1917.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M92530-1g
Methyl 4-chloro-2-formylbenzoate
1001336-16-8 95%
1g
¥546.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M92530-250mg
Methyl 4-chloro-2-formylbenzoate
1001336-16-8 95%
250mg
¥260.0 2024-07-19
TRC
B495585-2.5mg
Methyl 4-Chloro-2-formylbenzoate
1001336-16-8
2.5mg
$ 70.00 2022-06-07
TRC
B495585-5mg
Methyl 4-Chloro-2-formylbenzoate
1001336-16-8
5mg
$ 95.00 2022-06-07
TRC
B495585-25mg
Methyl 4-Chloro-2-formylbenzoate
1001336-16-8
25mg
$ 365.00 2022-06-07

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